Cas no 1805109-34-5 (3-Cyano-6-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-Cyano-6-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805109-34-5
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4848393
• Update Time: 2025-05-20

3-Cyano-6-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H6F2N2O/c9-8(10)6-2-1-5(3-11)7(4-13)12-6/h1-2,8,13H,4H2
• InChI Key： ULYPCMNOFNLOIW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(CO)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.4
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-6-(difluoromethyl)pyridine-2-methanol

3-Cyano-6-(difluoromethyl)pyridine-2-methanol: A Comprehensive Overview

3-Cyano-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805109-34-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a cyano group at the 3-position, a difluoromethyl group at the 6-position, and a hydroxymethyl group at the 2-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 3-Cyano-6-(difluoromethyl)pyridine-2-methanol involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the introduction of the cyano and difluoromethyl groups. These methods not only enhance yield but also improve the overall sustainability of the synthesis pathway.

One of the most notable applications of 3-Cyano-6-(difluoromethyl)pyridine-2-methanol is in drug discovery. The compound serves as a versatile scaffold for designing bioactive molecules targeting various therapeutic areas. For example, studies have demonstrated its potential as an inhibitor of enzyme systems implicated in neurodegenerative diseases. The cyano group at the 3-position acts as an electron-withdrawing substituent, enhancing the molecule's ability to interact with target proteins through hydrogen bonding and π-interactions.

In addition to its role in pharmaceuticals, 3-Cyano-6-(difluoromethyl)pyridine-2-methanol has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in applications requiring semiconducting materials. Recent research has explored its integration into thin-film transistor (TFT) devices, where it exhibits favorable charge transport characteristics. The presence of fluorinated groups further enhances stability under thermal and oxidative conditions, making it suitable for high-performance electronic applications.

The structural versatility of 3-Cyano-6-(difluoromethyl)pyridine-2-methanol also extends to its use in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its potential as a crop protection agent. Field trials have shown promising results in enhancing crop resilience against environmental stressors without adverse effects on soil microbiota.

From an environmental standpoint, 3-Cyano-6-(difluoromethyl)pyridine-2-methanol exhibits favorable biodegradation profiles under aerobic conditions. Studies have demonstrated that microbial communities can efficiently metabolize this compound into innocuous byproducts, reducing concerns about long-term ecological impacts.

In conclusion, 3-Cyano-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805109-34-5) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and agrochemicals. Its unique structural features and versatile reactivity continue to drive innovative research across diverse scientific disciplines.